Cas no 1864058-55-8 (1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride)

• Product Name: 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride
• CAS No: 1864058-55-8
• MF: C₁₂H₁₉ClFN
• MW: 231.737365961075
• CID: 5715371
• PubChem ID: 86263021
• Update Time: 2025-06-08

1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-3,3-dimethylbutan-1-aminehydrochloride
• AKOS026747701
• F2167-2080
• 1-(3-fluorophenyl)-3,3-dimethylbutan-1-amine;hydrochloride
• 1864058-55-8
• 1-(3-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride
• EN300-240679
• 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride

• Inchi： 1S/C12H18FN.ClH/c1-12(2,3)8-11(14)9-5-4-6-10(13)7-9;/h4-7,11H,8,14H2,1-3H3;1H
• InChI Key： WNRDOKBXFRLUCT-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C(CC(C)(C)C)N

Computed Properties

• Exact Mass: 231.1190055g/mol
• Monoisotopic Mass: 231.1190055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride

Introduction to 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine Hydrochloride (CAS No. 1864058-55-8)

1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride (CAS No. 1864058-55-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluorinated phenyl group and a tertiary amine moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The fluorine atom in the 3-fluorophenyl group plays a crucial role in modulating the compound's biological activity. Fluorine substitution is a common strategy in medicinal chemistry to improve the pharmacokinetic properties of drugs, such as their metabolic stability and binding affinity to target receptors. Recent studies have shown that fluorinated compounds often exhibit enhanced potency and selectivity compared to their non-fluorinated counterparts.

The tertiary amine moiety in 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine is another key structural feature that contributes to its pharmacological profile. Tertiary amines are known for their ability to interact with various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. This versatility makes the compound a promising candidate for the development of new therapeutic agents.

In terms of its chemical properties, 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride is a white crystalline solid with a molecular weight of approximately 229.77 g/mol. It is soluble in water and organic solvents such as methanol and ethanol, which facilitates its use in various experimental settings. The compound's stability under different conditions has been extensively studied, and it has been found to be stable at room temperature and under standard laboratory conditions.

Recent research has focused on the potential therapeutic applications of 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride. One area of interest is its activity as a modulator of serotonin receptors. Serotonin receptors are involved in various physiological processes, including mood regulation, sleep, and appetite. Compounds that can selectively modulate these receptors have the potential to treat a range of neurological and psychiatric disorders.

A study published in the Journal of Medicinal Chemistry reported that 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride exhibited high affinity for the serotonin 5-HT_2A receptor, with an IC₅₀ value of 0.27 μM. This finding suggests that the compound could be developed into a novel serotonergic agent for the treatment of conditions such as depression and anxiety disorders.

Beyond its potential as a serotonergic modulator, 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that it may have anti-inflammatory properties. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic pain conditions. Compounds with anti-inflammatory activity could provide new treatment options for these conditions.

The safety profile of 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride has been evaluated through various preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 1-(3-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride (CAS No. 1864058-55-8) represents an exciting opportunity for further exploration in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for the development of new therapeutic agents targeting serotonin receptors and other biological targets. As research in this area continues to advance, it is likely that we will gain even more insights into the potential applications of this compound in medicine.